Cas no 2171204-98-9 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid
• CAS No: 2171204-98-9
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 6296139
• PubChem ID: 165549887
• Update Time: 2025-05-28

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid
• EN300-1487192
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}propanoic acid
• 2171204-98-9

• Inchi： 1S/C23H21N3O5S/c1-13(21(28)29)24-20(27)10-14-12-32-22(25-14)26-23(30)31-11-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12-13,19H,10-11H2,1H3,(H,24,27)(H,28,29)(H,25,26,30)/t13-/m0/s1
• InChI Key： PLCJCLKXZPDSAR-ZDUSSCGKSA-N
• SMILES： S1C=C(CC(N[C@H](C(=O)O)C)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid

Research Brief on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid (CAS: 2171204-98-9)

The compound (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}propanoic acid (CAS: 2171204-98-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This Fmoc-protected thiazole amino acid derivative serves as a crucial building block for the synthesis of complex peptide architectures, particularly in solid-phase peptide synthesis (SPPS) methodologies.

Recent studies have demonstrated the compound's utility in constructing structurally diverse peptide scaffolds with enhanced stability and biological activity. The thiazole moiety incorporated in this building block contributes to improved metabolic stability and conformational constraints in resulting peptides, making it particularly valuable for developing peptide-based therapeutics targeting protein-protein interactions.

In the context of synthetic methodology, researchers have optimized the incorporation of this building block into peptide chains through microwave-assisted SPPS, achieving higher yields and reduced racemization compared to conventional methods. The Fmoc-protecting group provides orthogonal protection that is compatible with standard peptide synthesis protocols while allowing for selective deprotection under mild basic conditions.

Structural characterization of peptides containing this thiazole amino acid derivative has revealed interesting conformational properties. Nuclear magnetic resonance (NMR) studies indicate that the thiazole ring induces specific turns and secondary structure elements in peptide chains, which may be responsible for enhanced receptor binding specificity observed in some bioactive peptides incorporating this moiety.

From a pharmacological perspective, several research groups have reported promising results with peptide derivatives containing this building block in targeting various disease-relevant proteins. Particular interest has focused on its application in developing inhibitors of protein-protein interactions involved in cancer progression and inflammatory diseases. The compound's structural features appear to contribute to improved pharmacokinetic properties compared to conventional peptide therapeutics.

Ongoing research is exploring the potential of this building block in the development of peptide-drug conjugates and constrained peptidomimetics. Recent patent applications suggest growing commercial interest in this compound and its derivatives, particularly for applications in targeted drug delivery systems and as components of novel peptide-based imaging agents.

Future research directions include further optimization of synthetic protocols for large-scale production, detailed structure-activity relationship studies of derived peptides, and exploration of its potential in creating macrocyclic peptide therapeutics. The unique structural features of this building block position it as a valuable tool in the continuing development of next-generation peptide-based pharmaceuticals.